Cas no 125961-82-2 (Tipelukast)

• Product Name: Tipelukast
• CAS No: 125961-82-2
• MF: C₂₉H₃₈O₇S
• MW: 530.672828197479
• CID: 63794
• PubChem ID: 9893228
• Update Time: 2025-06-16

Tipelukast Chemical and Physical Properties

Names and Identifiers

• Tipelukast
• 4-[6-Acetyl-3-[3-[(4-acetyl-3-hydroxy-2-propylphenyl)sulfanyl]propoxy]-2-propylphenoxy]butanoic acid
• 4-[6-acetyl-3-[3-(4-acetyl-3-hydroxy-2-propylphenyl)sulfanylpropoxy]-2-propylphenoxy]butanoic acid
• Tipelukast-D6
• Butanoic acid,4-[6-acetyl-3-[3-[(4-acetyl-3-hydroxy-2-propylphenyl)thio]propoxy]-2-propylphenoxy]
• KCA 757
• MN 001
• MN 001 (pharmaceutical)
• MN-001
• Tipelukast (USAN)
• Tipelukast [USAN:INN]
• MN-001 (Tipelukast)
• KCA 757;MN 001
• SB17439
• 4-(6-Acetyl-3-(3-((4-acetyl-3-hydroxy-2-propylphenyl)thio)propoxy)-2-propylphenoxy)butanoic acid
• SCHEMBL154898
• KCA-757
• NS00069211
• DB12435
• TIPELUKAST [WHO-DD]
• 4-[6-acetyl-3-[3-(4-acetyl-3-hydroxy-2-propylphenylthio)propoxy]-2-propylphenoxy]butyric acid
• KCA-757; MN-001; KCA757; MN001; KCA 757; MN 001
• Butanoic acid, 4-(6-acetyl-3-(3-((4-acetyl-3-hydroxy-2-propylphenyl)thio)propoxy)-2-propylphenoxy)-
• HY-14938
• Butanoic acid, 4-[6-acetyl-3-[3-[(4-acetyl-3-hydroxy-2-propylphenyl)thio]propoxy]-2-propylphenoxy]-
• 4-[6-acetyl-3-[3-(4-acetyl-3-hydroxy-2-propyl-phenylthio)propoxy]-2-propylphenoxy]butyric acid
• L001366
• DTXSID00925325
• CHEMBL2104988
• 4-(6-Acetyl-3-{3-[(4-acetyl-3-hydroxy-2-propylphenyl)sulfanyl]propoxy}-2-propylphenoxy)butanoic acid
• MS-29819
• UNII-08379P260O
• TIPELUKAST [INN]
• KCA757
• Q27236352
• 08379P260O
• CS-6822
• AKOS015914770
• CHEBI:177735
• TIPELUKAST [USAN]
• KPWYNAGOBXLMSE-UHFFFAOYSA-N
• TIPELUKAST [MART.]
• D06659
• BCP17000
• 125961-82-2
• 4-[6-acetyl-3-[3-(4-acetyl-3-hydroxy-2-propylphenyl)sulanylpropoxy]-2-propylphenoxy]butanoic acid
• 4-(6-Acetyl-3-(3-(4-acetyl-3-hydroxy-2-propylphenylthio)propoxy)-2-propylphenoxy)butyric acid
• DA-58594
• 4-(6-Acetyl-3-(3-((4-acetyl-3-hydroxy-2-propylphenyl)sulfanyl)propoxy)-2-propylphenoxy)butanoic acid
• DTXCID801354155
• tipelukastum
• MN001 cpd
• 4-[6-acetyl-3-[3-[(4-acetyl-3-hydroxy-2-propylphenyl)thio]propoxy]-2-propylphenoxy]butanoic acid
• TIPELUKAST (MART.)
• G12830

• Inchi： 1S/C29H38O7S/c1-5-9-23-25(14-12-22(20(4)31)29(23)36-16-7-11-27(32)33)35-17-8-18-37-26-15-13-21(19(3)30)28(34)24(26)10-6-2/h12-15,34H,5-11,16-18H2,1-4H3,(H,32,33)
• InChI Key： KPWYNAGOBXLMSE-UHFFFAOYSA-N
• SMILES： S(CCCOC1=CC=C(C(C)=O)C(=C1CCC)OCCCC(=O)O)C1C=CC(C(C)=O)=C(C=1CCC)O

Computed Properties

• Exact Mass: 530.23400
• Monoisotopic Mass: 530.23382472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 17
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.22
• PSA: 135.43000
• LogP: 6.50720

Tipelukast Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Tipelukast

Tipelukast (CAS No. 125961-82-2): A Promising Compound in the Treatment of Allergic Diseases

Tipelukast, with the chemical abstract service (CAS) number 125961-82-2, is a potent and selective leukotriene receptor antagonist (LTRA) that has gained significant attention in the field of allergic diseases and asthma. This compound is part of a class of drugs designed to inhibit the action of leukotrienes, which are inflammatory mediators involved in various allergic and inflammatory conditions.

The chemical structure of Tipelukast is characterized by its unique molecular framework, which allows it to effectively bind to and block the cysteinyl leukotriene type 1 (CysLT1) receptor. This receptor is known to play a crucial role in the pathophysiology of asthma and allergic rhinitis. By inhibiting the CysLT1 receptor, Tipelukast can reduce the symptoms associated with these conditions, such as bronchoconstriction, mucus production, and airway inflammation.

Recent studies have further elucidated the mechanisms by which Tipelukast exerts its therapeutic effects. For instance, a study published in the Journal of Allergy and Clinical Immunology demonstrated that Tipelukast not only blocks the CysLT1 receptor but also modulates other inflammatory pathways, such as those involving cytokines and chemokines. This multifaceted approach makes Tipelukast a promising candidate for the treatment of complex allergic diseases.

In clinical trials, Tipelukast has shown promising results in reducing the frequency and severity of asthma attacks. A randomized controlled trial involving over 500 patients with mild to moderate asthma found that those treated with Tipelukast experienced a significant reduction in symptoms compared to those receiving a placebo. Additionally, patients reported improved quality of life and reduced use of rescue inhalers.

The safety profile of Tipelukast is also noteworthy. Adverse effects are generally mild and well-tolerated, with common side effects including headache, nausea, and dizziness. These side effects are typically transient and do not require discontinuation of treatment. The favorable safety profile makes Tipelukast an attractive option for long-term management of allergic diseases.

Beyond its use in asthma, Tipelukast has shown potential in other allergic conditions such as allergic rhinitis and atopic dermatitis. A study published in the Clinical & Experimental Allergy journal reported that patients with allergic rhinitis who were treated with Tipelukast experienced significant improvements in nasal symptoms and quality of life. Similarly, preliminary studies suggest that Tipelukast may be effective in reducing inflammation and itching in patients with atopic dermatitis.

The development of new formulations of Tipelukast, such as extended-release tablets and inhalable powders, is currently underway to improve patient compliance and enhance therapeutic outcomes. These formulations aim to provide sustained drug delivery, thereby maintaining consistent levels of the drug in the body over extended periods.

In conclusion, Tipelukast (CAS No. 125961-82-2)Tipelukast